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Compound of Interest

Compound Name: 2-Hydroxyphenylthiourea

Cat. No.: B072812

Audience: Researchers, scientists, and drug development professionals.

Introduction: Thiourea and its derivatives are a well-established class of organic compounds
recognized for their efficacy as corrosion inhibitors, particularly for metals and alloys in acidic
environments.[1] Their protective properties are largely attributed to the presence of sulfur (S)
and nitrogen (N) heteroatoms, which serve as active centers for adsorption onto the metal
surface.[1][2] The inhibitor molecules form a protective film that acts as a barrier, isolating the
metal from the corrosive medium and mitigating the electrochemical processes of corrosion.[3]

2-Hydroxyphenylthiourea (2-HPTU), with its molecular formula C7HsN20OS and CAS number
1520-26-9, is a member of this family.[4][5] It possesses a hydroxyl group (-OH) in addition to
the thiourea moiety, which can enhance its solubility and potential for adsorption. The
mechanism of inhibition typically involves the adsorption of the molecule onto the metal
surface, which can occur via two primary modes: physisorption, involving electrostatic
interactions between the charged metal surface and the inhibitor molecule, and chemisorption,
which involves charge sharing or coordinate bond formation between the lone pair electrons of
the heteroatoms and the vacant d-orbitals of the metal.[1][4]

Mechanism of Action

The primary role of 2-Hydroxyphenylthiourea as a corrosion inhibitor is to adsorb onto the
metal surface, thereby blocking the active sites where corrosion occurs. The thiocarbonyl group
(C=S) and the amino groups (-NH) are the key functional parts responsible for the adsorption
process. The presence of the hydroxyl (-OH) group can further facilitate this process.
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The inhibition mechanism can be summarized as follows:

 Diffusion and Adsorption: In an acidic solution, the 2-HPTU molecule can become
protonated. Both the neutral and protonated forms of the inhibitor diffuse from the bulk
solution to the metal surface.

e Protective Film Formation: The molecules adsorb onto the steel surface. This adsorption is
facilitated by the lone electron pairs on the sulfur, nitrogen, and oxygen atoms, as well as the
1i-electrons of the phenyl ring. This forms a protective layer that acts as a physical barrier.

» Blocking of Electrochemical Reactions: This adsorbed layer blocks both the anodic (metal
dissolution) and cathodic (hydrogen evolution) reaction sites. By preventing direct contact
between the metal and the corrosive electrolyte, the overall corrosion rate is significantly
reduced.[4] Studies on similar phenylthiourea derivatives show they often act as mixed-type
inhibitors, influencing both anodic and cathodic processes.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

